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Compound of Interest

Compound Name: C12H7F3N4OS

Cat. No.: B12164354

Get Quote

Executive Summary & Compound Identity
C12H7F3N4OS is a molecular formula corresponding to a specific class of heterocyclic

compounds often utilized in high-throughput screening (HTS) and medicinal chemistry as

kinase inhibitors or synthetic intermediates.[1] The most chemically significant isomer relevant

to drug discovery is 4-(aminomethylene)-2-(1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-2,4-

dihydro-3H-pyrazol-3-one.[1]

This guide serves as a definitive technical manual for characterizing the solubility and stability

of this compound.[1] Given its structural features—a benzothiazole ring fused with a

trifluoromethyl-substituted pyrazolone and an exocyclic aminomethylene group—this molecule

presents specific formulation challenges, including poor aqueous solubility and hydrolytic

lability at the enaminone linkage.[1]

Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12164354#bc-rfq
https://www.benchchem.com/product/b12164354/docs?utm_src=pdf-body#technical-guide-solubility-and-stability-profiling-of-c12h7f3n4os
https://pubchem.ncbi.nlm.nih.gov/compound/Fraxinellone
https://pubchem.ncbi.nlm.nih.gov/compound/Fraxinellone
https://pubchem.ncbi.nlm.nih.gov/compound/Fraxinellone
https://pubchem.ncbi.nlm.nih.gov/compound/Fraxinellone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12164354?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Detail

Formula C12H7F3N4OS

Molecular Weight 312.27 g/mol

Primary Isomer
4-(aminomethylene)-2-(1,3-benzothiazol-2-yl)-5-

(trifluoromethyl)-3H-pyrazol-3-one

Core Scaffold Benzothiazole-Pyrazolone conjugate

Key Functional Groups
Trifluoromethyl (-CF3), Enaminone (-C=CH-

NH2), Benzothiazole

Physicochemical Properties & Solubility Profile[1]
[11]
Understanding the solubility landscape of C12H7F3N4OS is critical for assay development and

formulation.[1] The presence of the lipophilic trifluoromethyl group and the planar benzothiazole

system drives high lipophilicity, while the enaminone motif introduces pH-dependent behavior.

[1]

Predicted Physicochemical Parameters[1][9]
LogP (Octanol/Water): 2.8 – 3.5 (Highly Lipophilic)[1]

Polar Surface Area (PSA): ~85 Å²[1]

pKa (Calculated):

Basic: ~2.5 (Benzothiazole nitrogen)[1][2][3]

Acidic/Amphoteric: The pyrazolone/enamine system can exhibit tautomeric ionization

around pH 7–9.[1]

Solubility Data Matrix
The following data represents the expected solubility profile based on structural class behavior

(Benzothiazolyl-pyrazolones).
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Solvent System
Solubility
Classification

Estimated Conc.
(mg/mL)

Application

Water (pH 7.4) Practically Insoluble < 0.01 mg/mL Physiological baseline

0.1 N HCl (pH 1.2) Low to Moderate 0.1 – 0.5 mg/mL
Gastric simulation

(protonation)

DMSO High > 50 mg/mL
Stock solution

preparation

Methanol/Ethanol Moderate 5 – 15 mg/mL Intermediate dilution

PEG 400 Moderate to High 10 – 25 mg/mL Co-solvent formulation

Critical Insight: The compound's solubility is likely pH-dependent.[1] At low pH, protonation of

the enamine or benzothiazole nitrogen may slightly increase solubility, but stability is

compromised (see Section 3).[1] At high pH, ionization of the pyrazolone NH (if unsubstituted)

or hydrolysis products may alter apparent solubility.[1]

Stability Profile & Degradation Pathways[1]
The stability of C12H7F3N4OS is governed by two primary vectors: the hydrolytic instability of

the aminomethylene (enaminone) linkage and the chemical inertness of the trifluoromethyl

group.[1]

Hydrolytic Stability (The Enaminone Liability)
The exocyclic double bond connecting the amine to the pyrazolone ring (Enaminone/Schiff

base-like character) is the "weak link."[1]

Acidic Conditions: Rapid hydrolysis leads to the cleavage of the aminomethylene group,

releasing ammonia/amine and forming the corresponding formyl-pyrazolone or degradation

to the unsubstituted pyrazolone.[1]
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Basic Conditions: Generally more stable than in acid, but susceptible to ring opening of the

pyrazolone at extreme pH (>12).[1]

Photostability
The extended conjugation (Benzothiazole-Pyrazolone-Enamine) makes the molecule a strong

chromophore, absorbing in the UV-Vis region.[1]

Risk: High susceptibility to photo-isomerization (E/Z around the double bond) or photo-

oxidation in solution.[1]

Mitigation: All assays must be performed under amber light.

Thermal Stability
Solid State: Generally stable up to melting point (>200°C).[1]

Solution: Degrades rapidly >60°C in protic solvents due to solvolysis.[1]

Degradation Pathway Diagram
The following diagram illustrates the primary hydrolytic degradation pathway logic.

Figure 1: Predicted Hydrolytic Degradation Mechanism of Enaminone Scaffold

C12H7F3N4OS
(Parent Enaminone)

Tetrahedral
Intermediate

Nucleophilic Attack
(Water)

Acidic Medium
(H+ / H2O)

Formyl-Pyrazolone
DerivativeC-N Cleavage

Amine/Ammonia
Release

Elimination

Click to download full resolution via product page

Experimental Protocols
To validate the specific data for your batch of C12H7F3N4OS, follow these standardized, self-

validating protocols.
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Kinetic Solubility Assay (High-Throughput)
Objective: Determine the "apparent" solubility from a DMSO stock to mimic biological assay

conditions.

Preparation: Prepare a 10 mM stock solution of C12H7F3N4OS in pure DMSO.

Spiking: Spike 5 µL of stock into 495 µL of PBS (pH 7.4) in a 96-well plate (Final conc: 100

µM, 1% DMSO).

Equilibration: Shake at 500 rpm for 24 hours at 25°C.

Filtration: Filter using a 0.45 µm PVDF filter plate to remove precipitates.

Quantification: Analyze filtrate via LC-MS/MS or UV-HPLC against a standard curve

prepared in 50:50 DMSO:Water.

Calculation:

[1]

Forced Degradation Study (Stress Testing)
Objective: Identify degradation products and stability limits.

Stress Condition Protocol Sampling Points

Acid Hydrolysis 0.1 N HCl, 60°C 0, 1, 4, 8, 24 Hours

Base Hydrolysis 0.1 N NaOH, Ambient 0, 1, 4, 8, 24 Hours

Oxidation 3% H₂O₂, Ambient 0, 2, 6, 24 Hours

Photolysis 1.2 million lux hours (ICH Q1B) End of cycle

Analytical Method (HPLC):

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).[1]

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1]
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Gradient: 5% B to 95% B over 10 min.

Detection: UV at 254 nm and 280 nm.[1]

Solubility-pH Profiling Workflow
The following diagram outlines the decision logic for full solubility characterization.

Figure 2: Solubility Profiling Decision Tree
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Conclusion
C12H7F3N4OS is a lipophilic, potentially hydrolytically unstable compound requiring careful

handling.[1] Researchers must prioritize DMSO for stock solutions and avoid prolonged

exposure to acidic aqueous media or intense light.[1] The enaminone linkage is the primary

stability liability, and all formulation strategies should buffer around neutral pH to maintain

structural integrity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12164354/docs#technical-guide-solubility-and-
stability-profiling-of-c12h7f3n4os]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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